![molecular formula C17H16N2O2S2 B2801693 3-{[5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid CAS No. 1181227-93-9](/img/structure/B2801693.png)
3-{[5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-{[5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid” is a chemical compound with the molecular formula C17H16N2O2S2 and a molecular weight of 344.45 . It contains a thienopyrimidine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of this compound includes a thieno[2,3-d]pyrimidin-4-yl moiety attached to a propanoic acid group via a sulfanyl (thioether) linkage . The 3,4-dimethylphenyl group is attached to the thienopyrimidine ring . The exact 3D conformation or stereochemistry of the molecule is not provided in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Studies have explored the synthesis and properties of thieno[2,3-d]pyrimidin derivatives, demonstrating their utility as intermediates in the development of complex heterocyclic compounds. For instance, Abdelriheem et al. (2015) described the synthesis of thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine from sodium 3-(5-bromobenzofuran-2-yl)-3-oxoprop-1-en-1-olate, highlighting the chemical versatility of these frameworks (Abdelriheem, Ahmad, & Abdelhamid, 2015). Similarly, Zadorozhny et al. (2010) synthesized 2-arylmethyl- and 2-arylmethyl-3-methyl-substituted 3,4-dihydrothieno[3,4-d]pyrimidin-4-ones, comparing their properties with positionally isomeric thienopyrimidinones and benzo isosteres, thus providing insights into the effects of sulfur atom positioning on electronic spectra and biological activity profiles (Zadorozhny, Turov, & Kovtunenko, 2010).
Biological Applications
Significant efforts have been directed toward evaluating the biological activities of thieno[2,3-d]pyrimidin derivatives. Golub et al. (2011) synthesized a series of substituted (thieno[2,3-d]pyrimidin-4-ylthio)carboxylic acids and tested them as inhibitors of human protein kinase CK2, revealing potent inhibitory activity, which underscores the therapeutic potential of these compounds in targeting protein kinases involved in disease processes (Golub, Bdzhola, & Briukhovetska, et al., 2011). Additionally, Hafez et al. (2017) reported the synthesis and antiproliferative evaluation of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives against human breast cancer (MCF-7) and mouse fibroblast (L929) cell lines, highlighting the structural dependence of these compounds' anticancer activity (Hafez, Soukhtanloo, & Massoudi, et al., 2017).
Methodological Advances
Research has also focused on developing new synthetic methodologies for constructing thieno[2,3-d]pyrimidin frameworks. Dyachenko et al. (2020) presented a one-pot synthesis of thieno[2,3-b]pyridine and pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives, showcasing an efficient approach to these heterocycles (Dyachenko, Dyachenko, & Dorovatovsky, et al., 2020). This work illustrates the ongoing development of synthetic strategies that enable the rapid assembly of complex heterocyclic systems with potential biological applications.
Mechanism of Action
properties
IUPAC Name |
3-[5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c1-10-3-4-12(7-11(10)2)13-8-23-17-15(13)16(18-9-19-17)22-6-5-14(20)21/h3-4,7-9H,5-6H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBBJIXATEHHXDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC3=C2C(=NC=N3)SCCC(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.